Cas no 114058-91-2 (5-(4-Fluorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Fluorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 114058-91-2
• MF: C₈H₆FN₃S
• MW: 195.216742992401
• MDL: MFCD02952174
• CID: 181000
• PubChem ID: 838364
• Update Time: 2025-04-19

5-(4-Fluorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,5-(4-fluorophenyl)-1,2-dihydro-
• 5-(4-fluorophenyl)-1,2-dihydro-1,2,4-triazole-3-thione
• 2,4-Dihydro-5-(4-fluorophenyl)-3H-1,2,4-triazole-3-thione
• 3-(4-fluorophenyl)-1H-1,2,4-triazole-5-thiol
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-fluorophenyl)-
• 5-(4-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• AC1LHIAW
• ACMC-20mjn9
• BRN 6647633
• SBB038870
• CHEMBRDG-BB 4012401
• 4H-1,2,4-triazole-3-thiol, 5-(4-fluorophenyl)-
• 3H-1,2,4-Triazole-3-thione, 5-(4-fluorophenyl)-1,2-dihydro-
• CHEMBL279919
• AKOS003152026
• 3-(4-fluorophenyl)-1,4-dihydro-1,2,4-triazole-5-thione
• FT-0683623
• SCHEMBL20528631
• AKOS000267021
• CS-0321303
• 114058-91-2
• AKOS016051907
• MFCD02952174
• DTXSID30150643
• SCHEMBL17541733
• 5-(4-fluorophenyl)-2,4-dihydro-1,2,4-triazole-3-thione
• SCHEMBL4186249
• LS-03972

• MDL： MFCD02952174
• Inchi： 1S/C8H6FN3S/c9-6-3-1-5(2-4-6)7-10-8(13)12-11-7/h1-4H,(H2,10,11,12,13)
• InChI Key： YJFTVTOWNFZLSW-UHFFFAOYSA-N
• SMILES： S=C1N=C(C2C=CC(=CC=2)F)NN1

Computed Properties

• Exact Mass: 195.02700
• Monoisotopic Mass: 195.026646
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5

Experimental Properties

• Density: 1.5
• Boiling Point: 263.2°Cat760mmHg
• Flash Point: 113°C
• Refractive Index: 1.707
• PSA: 76.56000
• LogP: 2.27340

5-(4-Fluorophenyl)-4H-1,2,4-triazole-3-thiol Security Information

• HazardClass：IRRITANT